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Compound of Interest

Compound Name:
3-methoxycyclobutane-1-

carbaldehyde

Cat. No.: B2664896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1437082-14-8

This technical guide provides a comprehensive overview of 3-methoxycyclobutane-1-
carbaldehyde, a versatile chemical intermediate. The information is curated for professionals

in research and drug development, with a focus on its chemical properties, synthesis, and

potential applications.

Chemical and Physical Properties
While extensive peer-reviewed data on the physical properties of 3-methoxycyclobutane-1-
carbaldehyde is limited, information from commercial suppliers provides foundational

knowledge. The compound, with the molecular formula C6H10O2 and a molecular weight of

114.14 g/mol , is noted to exist as a mixture of diastereomers.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b2664896?utm_src=pdf-interest
https://www.benchchem.com/product/b2664896?utm_src=pdf-body
https://www.benchchem.com/product/b2664896?utm_src=pdf-body
https://www.benchchem.com/product/b2664896?utm_src=pdf-body
https://www.benchchem.com/product/b2664896?utm_src=pdf-body
https://www.aaronchem.com/prod/1437082-14-8
https://www.scribd.com/document/577793505/BLD-Pharm-Addition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2664896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1437082-14-8 Multiple Sources

Molecular Formula C6H10O2 [3]

Molecular Weight 114.14 g/mol [3]

SMILES Code O=CC1CC(OC)C1 [3]

MDL Number MFCD28360943 [3]

Synthesis of 3-methoxycyclobutane-1-carbaldehyde
The synthesis of both trans- and cis-3-methoxycyclobutane-1-carbaldehyde has been

described in the patent literature. The general approach involves the oxidation of the

corresponding 3-methoxycyclobutylmethanol.

Experimental Protocol: Synthesis of trans-3-
methoxycyclobutane-1-carbaldehyde
A solution of trans-3-methoxycyclobutylmethanol (1.0 equivalent) in dichloromethane (DCM) is

cooled to 0°C. To this solution, Dess-Martin periodinane (DMP) (1.1 equivalents) is added. The

reaction mixture is stirred at 0°C for 2 hours. Following the reaction, the mixture is

concentrated, and the crude product is purified by chromatography on neutral alumina.

Experimental Protocol: Synthesis of cis-3-
methoxycyclobutane-1-carbaldehyde
A similar procedure is employed for the cis isomer, starting from cis-3-

methoxycyclobutylmethanol. The crude product obtained after concentration is often used in

subsequent steps without further purification.

Below is a generalized workflow for the synthesis.
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Starting Material Oxidation Reaction Work-up & Purification Final Product

trans- or cis-
3-methoxycyclobutylmethanol

1. Dissolve in DCM
2. Cool to 0°C

3. Add Dess-Martin Periodinane (DMP)

Reagents 1. Concentrate the reaction mixture
2. Purify by chromatography (optional for cis)

Process trans- or cis-
3-methoxycyclobutane-1-carbaldehyde

Yields

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-methoxycyclobutane-1-carbaldehyde.

Safety and Handling
According to supplier safety data sheets, 3-methoxycyclobutane-1-carbaldehyde is classified

as a flammable liquid.[3] Standard laboratory safety protocols should be followed when

handling this compound, including the use of personal protective equipment such as gloves,

safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Applications in Drug Discovery and Development
While specific examples of 3-methoxycyclobutane-1-carbaldehyde as a key component in a

drug candidate or its direct involvement in signaling pathways are not prevalent in publicly

accessible literature, its structural motifs are of interest to medicinal chemists. Cyclobutane

rings are used as bioisosteric replacements for other cyclic and acyclic structures to improve

physicochemical properties, metabolic stability, and target binding affinity. The aldehyde

functional group is a versatile handle for a variety of chemical transformations, making this

compound a potentially valuable building block in the synthesis of more complex molecules for

drug discovery programs.

The logical relationship for its potential application in drug discovery is outlined below.
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Caption: Logical flow from a building block to a potential drug candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2664896#3-methoxycyclobutane-1-carbaldehyde-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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